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Compound of Interest

Compound Name: Fmoc-beta-alanine

Cat. No.: B557237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Fmoc-beta-
alanine (N-(9-fluorenylmethoxycarbonyl)-β-alanine), a common reagent in peptide synthesis

and other biochemical applications. Adherence to these protocols is crucial for ensuring

personnel safety and maintaining experimental integrity.
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Property Value References

Chemical Name

N-(9-

Fluorenylmethoxycarbonyl)-β-

alanine

[1]

Synonyms
Fmoc-β-Ala-OH, 3-Fmoc-

aminopropanoic acid
[2]

CAS Number 35737-10-1 [2][3]

Molecular Formula C18H17NO4 [1][2][4]

Molecular Weight 311.34 g/mol [1][4][5]

Appearance
White to off-white solid,

powder, or crystalline powder
[2][4]

Melting Point 142 - 150 °C (287.6 - 302 °F) [2][4]

Solubility

Soluble in DMSO.[5]

Information on solubility in

other common laboratory

solvents is not consistently

provided.

Storage Temperature

Recommended storage is

refrigerated at 2-8°C (36-

46°F).[2][4][6] Some sources

suggest -20°C for long-term

storage.[5]

Hazard Identification and Classification
There are some discrepancies among suppliers regarding the hazard classification of Fmoc-
beta-alanine. Some sources classify it as a hazardous substance, while others do not.[7][8] It

is prudent to handle the compound as potentially hazardous.

The most frequently cited hazards are:

Skin Irritation (Category 2): Causes skin irritation.[3]
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Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[3]

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Safe Handling and Personal Protective Equipment
(PPE)
Due to the potential for irritation, appropriate engineering controls and personal protective

equipment are essential.

Engineering Controls
Work in a well-ventilated area.[3]

Use a chemical fume hood, especially when handling the powder, to avoid inhalation of dust.

[9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[4][9]
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Skin Protection:

Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.[8][9]

Use proper glove removal technique to avoid skin contact.[8]

Wear a lab coat or other protective clothing to prevent skin exposure.[4]

Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or a

particulate filter respirator is recommended.[9][10]

Storage and Disposal
Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][9]

Recommended storage temperature is typically refrigerated (2-8°C).[2][4]

It is classified as a combustible solid.[10]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[8]

Contaminated packaging should be handled in the same manner as the substance itself.[9]

First Aid Measures
Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Get medical attention if irritation persists.[3][4]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[4]
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Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if you feel unwell.[4]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid dust formation and breathing

vapors, mist, or gas. Wear appropriate personal protective equipment.[8]

Environmental Precautions: Prevent the substance from entering drains.[8]

Containment and Cleanup: Sweep up the spilled solid material and place it in a suitable

container for disposal. Avoid generating dust.[8]

Experimental Protocols and Workflows
Fmoc-beta-alanine is a key building block in solid-phase peptide synthesis (SPPS). Below is a

generalized workflow for its use.

General Laboratory Workflow for Handling Fmoc-beta-
alanine
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Preparation

Experimental Use (in Fume Hood)

Cleanup & Disposal

Receive & Log
Fmoc-beta-alanine

Store at 2-8°C
in a dry, well-ventilated area

Don PPE:
Lab coat, gloves, safety glasses

Weigh required amount

Dissolve in appropriate solvent
(e.g., DMF, DCM)

Couple to resin or peptide chain
using coupling reagents (e.g., HATU, HBTU)

Clean glassware and work area

Dispose of waste
(solid & liquid) in designated
hazardous waste containers

Doff & dispose of
contaminated PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling Fmoc-beta-alanine.
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Emergency Response for Spill or Exposure

Spill Response Exposure Response

Spill or Exposure
Occurs

Evacuate immediate area if necessary

Spill

Remove contaminated clothing

Skin/Eye Contact

Move to fresh air (inhalation)

Inhalation

Notify supervisor and EH&S

Secure the area

Clean up spill using appropriate
 spill kit and PPE

Wash affected area
(skin or eyes) for 15 minutes

Seek immediate medical attention

Click to download full resolution via product page
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Caption: Decision-making workflow for spills or exposure to Fmoc-beta-alanine.

Example Experimental Protocol: Peptide Coupling
The following is a generalized protocol for coupling Fmoc-beta-alanine to an amino acid

methyl ester, a common procedure in solution-phase peptide synthesis.[11]

Materials:

Fmoc-beta-alanine

Amino acid methyl ester hydrochloride (e.g., β-Alanine methyl ester hydrochloride)

Coupling reagent (e.g., HATU)

Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Anhydrous solvents (e.g., Dichloromethane - DCM, N,N-Dimethylformamide - DMF)

Reagents for work-up (e.g., 1 M HCl, saturated NaHCO₃, brine)

Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

Preparation of the Amine:

In a round-bottomed flask, dissolve the amino acid methyl ester hydrochloride (1.0 eq) in

anhydrous DCM and cool to 0°C.

Add DIPEA (1.1 eq) dropwise to neutralize the hydrochloride salt and stir for 15-20

minutes at 0°C.

Activation of the Carboxylic Acid:

In a separate flask, dissolve Fmoc-beta-alanine (1.0 eq) and HATU (1.0 eq) in anhydrous

DMF.
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Add DIPEA (2.0 eq) to the solution and stir for 5-10 minutes at room temperature to pre-

activate the carboxylic acid.

Coupling Reaction:

Add the activated Fmoc-beta-alanine solution to the amine solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin

Layer Chromatography (TLC).

Work-up and Purification:

Once the reaction is complete, dilute the mixture with a solvent like ethyl acetate or DCM.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel.

This protocol serves as a general guideline. Specific conditions and reagents may vary

depending on the specific substrates and desired outcome. Always consult the relevant

literature for optimized procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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